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Compound of Interest

Compound Name: Hexyl propionate

Cat. No.: B1199626 Get Quote

An Objective Comparison of Hexyl Propionate and Traditional Industrial Solvents

In the ongoing effort to adopt greener and safer laboratory and industrial practices, the

evaluation of alternative solvents is a critical endeavor for researchers, scientists, and

professionals in drug development. This guide provides a detailed comparison of hexyl
propionate against traditional industrial solvents such as toluene, xylene, and methyl ethyl

ketone (MEK). The assessment is based on key performance indicators, safety profiles, and

environmental impact, supported by experimental data and standard testing protocols.

Physical and Chemical Properties
The fundamental properties of a solvent dictate its suitability for various applications, from

chemical synthesis to cleaning and coatings. Hexyl propionate, an ester, presents a different

profile compared to the aromatic hydrocarbons (toluene, xylene) and the ketone (MEK).
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Property
Hexyl
Propionate

Toluene
Xylene (Mixed
Isomers)

Methyl Ethyl
Ketone (MEK)

Molecular

Formula
C₉H₁₈O₂[1][2][3] C₇H₈ C₈H₁₀ C₄H₈O[4]

Molecular Weight
158.24 g/mol [5]

[6]
92.14 g/mol 106.16 g/mol 72.10 g/mol [7]

Boiling Point
180-191 °C[2][3]

[6][8]
110.6 °C[9][10]

~137-144 °C[11]

[12][13]
79.6 °C[4][14]

Flash Point
65 °C (149 °F)[1]

[2][8][15]

4 °C (40 °F)[10]

[16]

27-46 °C (81-115

°F)[12]
-3 to -9 °C[4][17]

Density
~0.87 g/mL @

20-25 °C[1][2][3]

~0.87 g/mL @ 20

°C[9]
~0.87 g/mL[11]

~0.805 g/mL @

20 °C[4][14]

Vapor Pressure

0.557 - 0.6

mmHg @ 25

°C[3][8]

22 - 28.5 mmHg

@ 20 °C[9][10]

5-9 mmHg @ 20

°C

71-95 mmHg @

25 °C[7][18]

Water Solubility

Insoluble / Very

Low (63.1 mg/L)

[2][3][8]

Insoluble / Poorly

Soluble[10][19]

Insoluble /

Moderately

Soluble[12]

Partially Soluble

(25-29 g/100 mL)

[14][18]

Evaporation Rate Low (Slower) High (Faster) Medium
Very High (Fast)

[4]

Health and Safety Evaluation
Safety is a primary driver for seeking solvent substitutes. Traditional solvents often pose

significant health risks, including neurotoxicity and respiratory irritation.
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Parameter
Hexyl
Propionate

Toluene Xylene
Methyl Ethyl
Ketone (MEK)

Primary Hazards

Combustible

liquid, mild skin

irritant.[20][21]

Highly

flammable,

neurotoxin,

skin/eye/respirat

ory irritant.[10]

[22][23]

Flammable,

skin/eye/respirat

ory irritant,

potential

neurotoxin.[24]

[25][26]

Highly

flammable,

serious eye

irritant, may

cause

drowsiness or

dizziness.[17][27]

Acute Toxicity

(Oral LD50, Rat)
>5 g/kg[1] 2.6 - 7.5 g/kg[10] 2 - 4 g/kg[11] ~2.7 g/kg

Carcinogenicity
Not classified by

IARC.[21]

IARC Group 3

(Not classifiable).

[28]

IARC Group 3

(Not classifiable).

Not shown to be

carcinogenic.[27]

Chronic

Exposure Risks

Data limited;

expected to be

low.

CNS depression,

cerebral atrophy,

potential

developmental

effects.[23][28]

[29]

CNS, respiratory,

cardiovascular,

and renal system

effects.[24][25]

[26]

Potential

neurological

effects, skin

dermatitis.[27]

Environmental Impact
The environmental fate and impact of solvents are critical considerations, particularly regarding

volatile organic compound (VOC) emissions and biodegradability.
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Parameter
Hexyl
Propionate

Toluene Xylene
Methyl Ethyl
Ketone (MEK)

Environmental

Fate

Unlikely to

require further

regulation to

manage

environmental

risks.[5]

Evaporates

quickly, breaks

down in air. May

enter

groundwater.[19]

Volatilizes into

the atmosphere;

can contaminate

soil and

groundwater.[26]

[30]

Volatile; enters

atmosphere. Can

contaminate

water sources.

[31]

Aquatic Toxicity

Data limited, but

not classified as

environmentally

hazardous.[20]

Moderate acute

and chronic

toxicity to aquatic

life.[19]

Toxic to aquatic

organisms.[32]

Few studies on

soil/aquatic

toxicity, but

considered a

potential hazard.

[33]

Biodegradability
Expected to be

biodegradable.

Readily

biodegradable in

water and soil.

[19]

Biodegradable,

but can persist in

groundwater.[30]

Readily

biodegradable.

VOC Content

Considered a

VOC, but lower

volatility reduces

emissions

compared to

faster-

evaporating

solvents.

High VOC

content.

High VOC

content.

100% VOC

content.[18]

Experimental Protocols
Objective evaluation of solvent performance relies on standardized experimental procedures.

Below are methodologies for key comparative tests.

A. Dissolution Power Test
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Objective: To determine the ability of a solvent to dissolve a specific solute (e.g., a polymer,

resin, or active pharmaceutical ingredient).

Methodology:

Preparation: A known mass of the solute is placed into a temperature-controlled vessel

equipped with a magnetic stirrer.

Titration: The solvent being tested is slowly added from a burette to the vessel at a constant

rate while stirring.

Endpoint Determination: The addition of the solvent continues until the solute is completely

dissolved, indicated by a clear solution.

Calculation: The solvency is expressed as the mass of solute dissolved per unit volume or

mass of the solvent.

Comparison: The experiment is repeated under identical conditions for each solvent (hexyl
propionate, toluene, xylene, MEK) to compare their relative dissolution power for the given

solute.

B. Evaporation Rate Analysis (ASTM D3539)
Objective: To measure and compare the time required for a solvent to evaporate under

controlled conditions.[34][35][36]

Methodology:

Apparatus: A Shell Thin-Film Evaporometer is used, which includes a sensitive spring scale

and a hook for holding a filter paper disk in a climate-controlled cabinet.[37]

Equilibration: A standard filter paper disk is suspended from the hook and allowed to

equilibrate to the controlled temperature and humidity inside the cabinet.

Application: A precise volume (typically 0.7 mL) of the solvent is dispensed onto the filter

paper using a syringe.[37]
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Measurement: The weight loss of the solvent-saturated disk is recorded over time as the

solvent evaporates. This can be done manually or automatically.

Calculation: The relative evaporation rate is calculated based on the time taken for 90% of

the solvent by weight to evaporate. The rate is often normalized relative to a standard

solvent like n-butyl acetate.[37]

Comparison: The procedure is performed for each solvent to obtain a direct comparison of

their volatility.

Experimental Workflow: Evaporation Rate (ASTM D3539)

Preparation Testing Procedure Data Analysis

Equilibrate
Evaporometer

Prepare Solvent
Sample (0.7 mL)

Saturate Filter
Paper with Solvent

Record Initial
Weight

Monitor Weight
Loss Over Time

Determine Time for
90% Weight Loss

Calculate Relative
Evaporation Rate

Click to download full resolution via product page

Caption: Workflow for determining solvent evaporation rate via ASTM D3539.

Logical Framework for Solvent Substitution
The decision to replace a traditional solvent involves a multi-faceted evaluation that balances

performance, safety, and environmental concerns. Hexyl propionate's profile suggests its

utility as a less volatile, lower-toxicity alternative in applications where slower evaporation is

acceptable or desirable.
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Solvent Substitution Decision Pathway

Evaluation Criteria

Candidate Comparison

Identify Need for
Solvent Substitution

Performance
(e.g., Solvency)

Safety & Health
(Toxicity, Flash Point)

Environmental
(VOC, Biodegradability)

Traditional Solvent
(Toluene, Xylene, MEK) Alternative: Hexyl Propionate

Select Optimal
Solvent

Click to download full resolution via product page

Caption: Logical flow for evaluating and selecting a substitute solvent.

Conclusion
Hexyl propionate presents a compelling case as a substitute for traditional industrial solvents

in specific applications. Its primary advantages lie in its significantly higher flash point, lower

vapor pressure, and more favorable safety profile, particularly concerning acute and chronic

toxicity.[1][20] While its solvency power is application-dependent and must be experimentally

verified, its lower volatility makes it a suitable candidate for processes where slower drying

times are acceptable, such as in certain coatings, inks, and cleaning formulations.[6] The

reduced VOC emissions resulting from its lower evaporation rate also contribute to a better

environmental and occupational health footprint. However, for applications requiring rapid

drying, highly volatile solvents like MEK may remain necessary. The decision to substitute
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should be based on a thorough evaluation of performance requirements against the clear

safety and environmental benefits offered by alternatives like hexyl propionate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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